4,4'-Bis(trichloromethyl)benzophenone
Overview
Description
4,4'-Bis(trichloromethyl)benzophenone (BTBP) is a widely used chemical compound found in many industrial and consumer products. It is an organic compound with a molecular formula of C14H6Cl6O and a molecular weight of 366.86 g/mol. BTBP is a white solid with a melting point of 100-105°C and is insoluble in water. It has a strong odor and is a good UV absorber, making it useful in many applications.
Scientific Research Applications
Spectroscopic Analysis and Chemical Interactions
- 4,4'-Bis(trichloromethyl)benzophenone has been studied for its vibrational spectroscopy characteristics, particularly using FT-IR and FT-Raman spectra. This analysis is crucial in understanding various intramolecular interactions and the stabilization of the molecule. The spectral analyses provide insights into the vibrational modes of the compound, which is essential in the field of molecular spectroscopy and materials science (Mahalakshmi & Balachandran, 2014).
Chemical Synthesis and Reactions
- The compound has been used in the Friedel-Crafts reaction for the safe and convenient preparation of benzophenones. This synthesis method is considered superior to traditional phosgene processes, especially in terms of yield and safety (Peng, Wang, Cui, Zhang, & Yan, 2002).
- It serves as a starting material in the synthesis of 4,4′-bis(4-aminophenoxy)benzophenone, leading to the development of various polyimides. These polyimides have applications in areas requiring crystalline compounds (Rusanov, Matvelashvili, Kazakova, Keshtov, & Mikitaev, 1996).
Enhancement in Polymer Properties
- The presence of compounds like 4,4'-Bis(trichloromethyl)benzophenone in certain polymer films can significantly enhance the rates of alkyl radical accumulation and carbonyl group accumulation under UV irradiation. This enhancement is pivotal in polymer science, particularly in the study of UV stability and degradation of polymers (Ivanov & Khavina, 1999).
Development of Novel Materials
- Research has also been conducted on the synthesis of novel benzophenone-derived bisphosphonium salts, which exhibit significant potential in the development of leishmanicidal drugs. This represents an important application in medicinal chemistry and drug development (Luque-Ortega, Reuther, Rivas, & Dardonville, 2010).
properties
IUPAC Name |
bis[4-(trichloromethyl)phenyl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8Cl6O/c16-14(17,18)11-5-1-9(2-6-11)13(22)10-3-7-12(8-4-10)15(19,20)21/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWKXROOWOSTULS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8Cl6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501278520 |
Source
|
| Record name | Bis[4-(trichloromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501278520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis[4-(trichloromethyl)phenyl]methanone | |
CAS RN |
18381-48-1 |
Source
|
| Record name | Bis[4-(trichloromethyl)phenyl]methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18381-48-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bis[4-(trichloromethyl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501278520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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